Cas no 1221725-85-4 (Butanamide, 4-chloro-N-[(methylamino)carbonyl]-)

• Product Name: Butanamide, 4-chloro-N-[(methylamino)carbonyl]-
• CAS No: 1221725-85-4
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• CID: 5177332
• Update Time: 2025-10-22

Butanamide, 4-chloro-N-[(methylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobutanoyl)-1-methylurea
• 1-(4-chlorobutanoyl)-3-methylurea
• 4-chloro-N-(methylcarbamoyl)butanamide
• Butanamide, 4-chloro-N-[(methylamino)carbonyl]-

• Inchi： 1S/C6H11ClN2O2/c1-8-6(11)9-5(10)3-2-4-7/h2-4H2,1H3,(H2,8,9,10,11)
• InChI Key： IFFNKTCEBMTXAS-UHFFFAOYSA-N
• SMILES： ClCCCC(NC(NC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2

Additional information on Butanamide, 4-chloro-N-[(methylamino)carbonyl]-

Butanamide, 4-chloro-N-[(methylamino)carbonyl]- (CAS No: 1221725-85-4): A Comprehensive Overview

Butanamide, 4-chloro-N-[(methylamino)carbonyl]-, identified by its CAS number 1221725-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, characterized by its amine and carbonyl functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a chloro substituent at the fourth carbon position and a methylamino carbonyl group at the nitrogen atom enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of Butanamide, 4-chloro-N-[(methylamino)carbonyl]- is intricately designed to facilitate various chemical transformations, making it a versatile building block in the synthesis of more complex molecules. Its molecular formula can be represented as C₆H₈ClNO₃, reflecting the presence of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms in its composition. The precise arrangement of these atoms imparts specific physicochemical properties that are crucial for its applications in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, amide-based compounds have emerged as promising candidates due to their favorable pharmacokinetic profiles and biological activities. The CAS No: 1221725-85-4 compound is no exception and has been explored for its potential in various pharmacological contexts.

One of the most compelling aspects of Butanamide, 4-chloro-N-[(methylamino)carbonyl]- is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity to biological targets. For instance, modifications at the chloro-substituted carbon can lead to the creation of compounds with improved solubility and metabolic stability, which are critical factors for drug development.

The methylamino carbonyl group in this compound serves as a versatile handle for further functionalization. This feature has been exploited in the synthesis of peptidomimetics and other small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. Such derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead structure for drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of Butanamide, 4-chloro-N-[(methylamino)carbonyl]- by enabling more accurate predictions of its interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high specificity, suggesting its suitability for use as an antagonist or agonist in therapeutic applications. These findings have spurred interest among medicinal chemists who are seeking innovative ways to modulate biological processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination followed by condensation with methylamine derivatives. Advances in catalytic methods have improved the efficiency of these reactions, making it feasible to produce large quantities of Butanamide, 4-chloro-N-[(methylamino)carbonyl]- for industrial applications.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its unique structural motifs make it a valuable precursor for designing novel polymers and specialty chemicals with tailored properties. For instance, incorporation into polymer backbones can enhance thermal stability or mechanical strength, making it useful in high-performance materials.

The growing body of literature on Butanamide, 4-chloro-N-[(methylamino)carbonyl]- underscores its significance as a versatile chemical entity. Researchers continue to explore new synthetic strategies and applications for this compound, driven by its potential to address unmet medical needs and technological challenges. As our understanding of its properties expands, so does its relevance in the broader context of chemical research and innovation.

Future directions in this field may include exploring the use of this compound as a scaffold for developing next-generation therapeutics targeting emerging diseases or resistant pathogens. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact while maintaining high efficiency. The integration of machine learning algorithms could further accelerate the discovery process by predicting novel derivatives with enhanced properties.

In conclusion, Butanamide, 4-chloro-N-[(methylamino)carbonyl]- (CAS No: 1221725-85-4) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As advancements continue to unfold, this compound is poised to play an increasingly important role in shaping the future of pharmaceuticals and materials science.